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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)acetaldehyde

Cat. No.: B156033

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal protocols for 2-(4-
Fluorophenyl)acetaldehyde. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Hazard Identification and Physicochemical
Properties

2-(4-Fluorophenyl)acetaldehyde is a hazardous chemical requiring careful handling. The
primary hazards are summarized below, with detailed physicochemical data provided for
logistical planning.

Hazard Summary:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-(4-Fluorophenyl)acetaldehyde is classified as follows:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]
» Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

» Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]
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e Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

e Hazardous to the aquatic environment, long-term hazard: Harmful to aquatic life with long-
lasting effects.[2]

GHS Pictogram:

lwsalt text

Signal Word: Warning

Physicochemical Data:

Property Value

CAS Number 1736-67-0

Molecular Formula CsH7FO

Molecular Weight 138.14 g/mol

Appearance Liquid

Storage Temperature Inert atmosphere, store in freezer, under -20°C

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the final barriers against chemical exposure. The
following PPE is mandatory when handling 2-(4-Fluorophenyl)acetaldehyde.
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PPE Category Specification

Eye Protection Chemical splash goggles or a face shield.

Chemical-resistant gloves are required. Butyl
_ rubber or Neoprene gloves are recommended
Hand Protection ) ]
for handling aldehydes. Always inspect gloves

for tears or punctures before use.

A flame-resistant lab coat, fully buttoned, with

Body Protection sleeves of sufficient length to prevent skin
exposure.
Footwear Closed-toe and closed-heel shoes.

All handling of this chemical that may produce
Respirat vapors should be conducted in a certified
espirator
P Y chemical fume hood. If this is not possible, a

respirator may be required.

Operational Plan: Step-by-Step Handling
Procedures

This section details the procedural workflow for handling 2-(4-Fluorophenyl)acetaldehyde
from receipt to disposal, ensuring safety at every stage.

3.1. Receiving and Storage
« Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

e Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,
and date of receipt.

o Storage: Store the container in a designated, well-ventilated, and cool location, away from
incompatible materials such as strong oxidizing agents. The recommended storage
temperature is between 2-8°C.[3]

3.2. Experimental Protocol: Preparation and Use
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e Preparation:

o Before handling, ensure that an emergency eyewash station and safety shower are readily
accessible.

o Don all required PPE as specified in Section 2.

o All manipulations of 2-(4-Fluorophenyl)acetaldehyde must be performed inside a
certified chemical fume hood to minimize inhalation exposure.

e Handling:
o Use a clean, designated set of glassware and equipment.

o When transferring the chemical, use a pipette with a bulb or a syringe. Never pipette by
mouth.

o Avoid direct contact with skin and eyes. If contact occurs, follow the first aid procedures
outlined in Section 4.

e Post-Experiment:
o Decontaminate all glassware and equipment that came into contact with the chemical.
o Properly dispose of all waste as detailed in Section 3.3.
o Wash hands thoroughly with soap and water after removing gloves.

3.3. Disposal Plan

o Waste Segregation: 2-(4-Fluorophenyl)acetaldehyde is a halogenated organic compound
and must be disposed of as hazardous waste. It should be collected in a designated, clearly
labeled waste container for halogenated organic liquids. Do not mix with non-halogenated
waste.

o Container Management:
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o The waste container must be made of a compatible material (e.g., glass or polyethylene)
and have a secure, tight-fitting lid.

o The container must be labeled "Hazardous Waste" and include the full chemical name.
e Disposal:
o Store the waste container in a designated satellite accumulation area within the laboratory.

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor.

o DO NOT dispose of this chemical down the drain or in the regular trash.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

4.1. Spill Response

Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or
in a poorly ventilated space.

o Contain: If the spill is small and you are trained to handle it, contain the spill using an inert
absorbent material (e.g., vermiculite, sand).

o Neutralize & Clean: For aldehydes, a sodium bisulfite solution can be used for neutralization
before cleanup.

o Collect: Carefully scoop the absorbed material into a labeled container for hazardous waste.

o Decontaminate: Clean the spill area with soap and water.

o Report: Report the incident to your laboratory supervisor and EHS office.

4.2. Personal Exposure

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Visual Workflow and Emergency Plan
Diagram 1: Safe Handling Workflow

Caption: Workflow for handling 2-(4-Fluorophenyl)acetaldehyde.
Diagram 2: Emergency Response Plan

Caption: Emergency response for spills and personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

